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Compound of Interest

Compound Name: 4-Ethylcatechol-d5

Cat. No.: B563119

In-Depth Technical Guide to 4-Ethylcatechol-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Ethylcatechol-d5 is the deuterated analogue of 4-ethylcatechol, a phenolic compound of
interest in various research fields, including food science, toxicology, and pharmacology. The
incorporation of five deuterium atoms in the ethyl group provides a stable isotopic label, making
it an invaluable tool for a range of analytical and research applications. This technical guide
provides a comprehensive overview of the known physical and chemical characteristics of 4-
Ethylcatechol-d5, its analytical methodologies, and its role in biological systems, with a focus
on its utility as an internal standard and in metabolic studies.

Physicochemical Characteristics

While comprehensive experimental data for 4-Ethylcatechol-d5 is not extensively published,
its physical and chemical properties can be largely inferred from its non-deuterated counterpart,
4-ethylcatechol, with adjustments for the isotopic labeling.

Table 1: Physical and Chemical Properties of 4-Ethylcatechol-d5
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Property Value Source

Chemical Name 4-(ethyl-d5)benzene-1,2-diol

4-Ethyl-d5-catechol, (Ethyl-
d5)catechol, 4-(1,1,2,2,2-

Synonyms ) [1]
pentadeuterioethyl)benzene-
1,2-diol

CAS Number 1189508-64-2 [1]

Molecular Formula CsHsDs0:2

Molecular Weight ~143.20 g/mol

Appearance Solid (predicted)

Storage Temperature -20°C [2]

Note: Properties such as melting point, boiling point, and solubility have not been specifically
reported for 4-Ethylcatechol-d5. For the non-deuterated 4-ethylcatechol (CAS 1124-39-6), the
melting point is reported to be in the range of 34-45 °C. Due to the minimal impact of deuterium
substitution on intermolecular forces, a similar melting point is expected for the d5 analogue.

Role in Biological Systems and Research
Applications

4-Ethylcatechol is a known metabolite of 4-ethylphenol, a compound produced by certain
microorganisms and found in various foods and beverages, notably wine, where it can
contribute to off-flavors. 4-Ethylcatechol itself has been studied for its antioxidant properties
and its potential role in oxidative DNA damage.

The primary application of 4-Ethylcatechol-d5 in research is as an internal standard for
guantitative analysis of 4-ethylcatechol in complex biological and environmental matrices. The
use of a stable isotope-labeled internal standard is the gold standard in mass spectrometry-
based quantification, as it co-elutes with the analyte of interest and experiences similar
ionization effects, leading to highly accurate and precise measurements.|[3]
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Metabolic Studies

Deuterated compounds like 4-Ethylcatechol-d5 are crucial tools in pharmacokinetic and
metabolic studies.[4] By administering the deuterated compound, researchers can trace its
metabolic fate and differentiate it from the endogenous, non-labeled compound. This allows for
the precise determination of absorption, distribution, metabolism, and excretion (ADME)
parameters.[4] While specific studies employing 4-Ethylcatechol-d5 in metabolic pathways
were not identified in the literature, its utility in such research is clear, particularly in studies
investigating the metabolism of 4-ethylphenol and its subsequent catechol metabolites.

The metabolic conversion of 4-ethylphenol to 4-ethylcatechol is a key area of investigation,
particularly in the context of gut microbiome activity and its impact on host physiology.[5]

Figure 1. Simplified metabolic pathway of 4-ethylphenol to 4-ethylcatechol.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis, purification, and
analysis of 4-Ethylcatechol-d5 are not readily available in the public domain. However, based
on general principles of organic synthesis and analytical chemistry for similar compounds, the
following methodologies can be proposed.

Synthesis

The synthesis of 4-Ethylcatechol-d5 would likely involve the introduction of a deuterated ethyl
group onto a protected catechol ring. A plausible synthetic route is a Friedel-Crafts acylation
followed by a reduction.
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Step 1: Friedel-Crafts Acylation

Protected Catechol

Acetyl-d3 Chloride

Step 2: Reduction

Acetylated-d3 Catechol Intermediate Reducing Agent (e.g., LiAID4)
Deuterated Ethyl Catechol Intermediate

Step 3: Deprotection

Deprotecting Agent

4-Ethylcatechol-d5
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Sample Preparation

(Spike with 4-Ethy|catecho|—d5)

y

(Extraction / Cleanup)

LC-MS/MS Analysis

(HPLC Separation)

Mass Spectrometry Detection (MRM)

Data Processing

Quantification using Analyte/IS Ratio

Concentration of 4-Ethylcatechol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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